2-[(7-oxo-5-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(tetrahydrofuran-2-ylmethyl)acetamide

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-[(7-oxo-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H19N5O3S/c24-15-9-14(12-5-2-1-3-6-12)23-17(20-15)21-22-18(23)27-11-16(25)19-10-13-7-4-8-26-13/h1-3,5-6,9,13H,4,7-8,10-11H2,(H,19,25)(H,20,21,24)
• InChI Key: IEBUOTSFNMAPKT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C18H19N5O3S
• Molecular Weight: 385.4 g/mol

Description

2-[(7-oxo-5-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio]-N-(tetrahydrofuran-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C18H19N5O3S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

Synthesis of Heterocyclic Compounds : Compounds with a structure similar to the specified chemical have been synthesized for potential applications in medicinal chemistry, such as the preparation of triazolo[1,5-c]pyrimidines as potential antiasthma agents. These compounds have shown activity as mediator release inhibitors in human basophil histamine release assays, suggesting their utility in pharmacological and toxicological studies (Medwid et al., 1990).

Radioligand Synthesis for PET Imaging : In the context of imaging, derivatives of pyrazolo[1,5-a]pyrimidineacetamides, related to the compound , have been developed as selective ligands for the translocator protein (18 kDa) for use in positron emission tomography (PET) imaging. This application demonstrates the compound's potential in aiding the diagnosis and monitoring of neurological disorders (Dollé et al., 2008).

Antimicrobial and Anticancer Research : The synthesis of new heterocyclic compounds incorporating structures similar to the specified chemical has been explored for their antimicrobial and anticancer activities. These compounds have shown varying degrees of activity against pathogenic microorganisms, illustrating their relevance in the development of new therapeutic agents (Bondock et al., 2008).

Insecticidal Properties : Research into the synthesis and assessment of heterocycles incorporating thiadiazole moieties, similar in complexity to the specified chemical, has been conducted to explore their insecticidal properties against pests such as the cotton leafworm. This suggests potential agricultural applications for controlling pest populations (Fadda et al., 2017).